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Compound of Interest

Compound Name: Ertapenem (disodium)

Cat. No.: B12395692

Executive Summary & Mechanism of Action

Ertapenem is a Group 1 carbapenem with robust activity against extended-spectrum

-lactamase (ESBL) and AmpC-producing Enterobacterales. Unlike imipenem or meropenem, it
has limited activity against Pseudomonas aeruginosa and Acinetobacter spp. Its clinical utility
relies on precise Minimum Inhibitory Concentration (MIC) determination to distinguish wild-type
isolates from those harboring carbapenemases (e.g., KPC, NDM).

Mechanism of Action: Ertapenem acts by penetrating the bacterial cell wall via outer membrane
porins (specifically OmpC and OmpF in E. coli) and binding with high affinity to Penicillin-
Binding Proteins (PBPs).[1][2]

e Primary Targets: PBP 2 and PBP 3 (in E. coli).[1]

» Effect: Inhibition of peptidoglycan cross-linking (transpeptidation), leading to cell wall
instability and lysis.

» Resistance Mechanisms: Porin loss (impermeability) combined with ESBL/AmpC production,
or direct hydrolysis by carbapenemases.

Pre-Analytical Considerations (Critical Stability
Warning)
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The "Achilles’ Heel" of Ertapenem Testing: Ertapenem is notoriously unstable in solution
compared to other carbapenems. Hydrolysis of the

-lactam ring occurs rapidly at room temperature, leading to falsely elevated MIC results (false
resistance).

Stability Protocol

o Powder Storage: Store lyophilized powder at -20°C or below. Desiccate.

¢ Reconstitution:

o

Weigh powder immediately after removing from the freezer.

o

Solvent: Sterile Phosphate Buffered Saline (PBS, pH 7.2) or Sterile Water.

Time Limit: The stock solution must be used to prepare microtiter plates within 30 minutes

[¢]

of reconstitution.

[¢]

Freezing: If not used immediately, freeze at -70°C (not -20°C). Do not refreeze.

Protocol: Broth Microdilution (BMD)

This protocol adheres to CLSI M0O7 and ISO 20776-1 standards.

Materials

¢ Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).[3] Calcium (20-25 mg/L) and
Magnesium (10-12.5 mg/L) levels must be verified.

 Strain: Clinical isolate (fresh subculture, 18-24h).
e QC Strain:Escherichia coli ATCC 25922.[4][5][6]

o Format: 96-well polystyrene microtiter plate (U-bottom).

Step-by-Step Workflow

Step 1: Antimicrobial Stock Preparation Prepare a 1280 pug/mL stock solution of Ertapenem.
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e Calculation:

Step 2: Dilution Scheme (2x Concentrate) Prepare serial two-fold dilutions in CAMHB. Since
you will add equal volumes of bacteria, prepare these at 2x the desired final concentration.

e Target Range: 0.002 pg/mL to 4 pg/mL.

o Preparation: Dilute the 1280 pg/mL stock down to 8 ug/mL (which is 2x the top test
concentration of 4 pg/mL).

Step 3: Inoculum Preparation

» Direct Colony Suspension: Pick 3-5 colonies from a fresh agar plate.

e Suspension: Suspend in saline to match a 0.5 McFarland Standard (

CFU/mL).

e Dilution: Dilute this suspension 1:150 in CAMHB to achieve

CFU/mL.

Step 4: Plate Inoculation

e Add 50 pL of the 2x Ertapenem dilutions to columns 1-10.

e Add 50 pL of the diluted inoculum (

CFU/mL) to columns 1-11.

o Final Volume: 100 pL.

o Final Bacterial Concentration:

CFU/mL.

o Final Drug Concentration: 1x (Desired Range).

e Controls:
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o Column 11: Growth Control (Bacteria + Broth, no drug).
o Column 12: Sterility Control (Broth only).

Step 5: Incubation

¢ Seal plate with perforated adhesive seal.

¢ Incubate at 35°C + 2°C in ambient air for 16-20 hours.

Visualization: BMD Workflow
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Figure 1: Step-by-step Broth Microdilution workflow for Ertapenem.

Quality Control (The Self-Validating System)

To ensure the assay is valid, you must run Escherichia coli ATCC 25922 in parallel. If the MIC
of this strain falls outside the acceptable range, the entire run is invalid and must be repeated.

QC Parameters (CLSIMI00/EUCAST)

. . Acceptable MIC
Organism Strain ID Target Value
Range (pg/mL)

Escherichia coli ATCC 25922 0.004 - 0.016 0.008

Troubleshooting QC Failures:

e MIC > 0.016: Likely degradation of Ertapenem.[5] Was the stock used immediately? Was the
broth pH > 7.47?

e MIC < 0.004: Inoculum density too low (<
CFU/mL) or cation levels (Ca/Mg) in broth are incorrect.

Data Interpretation & Breakpoints

Interpretation depends on the regulatory body (CLSI vs. EUCAST).[7] Note that Ertapenem
breakpoints are optimized for detection of carbapenemase producers.

Breakpoints for Enterobacterales ==

Category CLSI M100 (pg/mL) EUCAST v14.0 (mg/L)
Susceptible (S) <05 <05

Intermediate (1) 1.0 N/A (See Note)
Resistant (R) =20 >0.5

Note: EUCAST classifies values > 0.5 mg/L as Resistant for screening purposes to ensure
carbapenemase producers are not missed. CLSI maintains an Intermediate range.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.aurosan-shop.de/media/files_public/9c8395e8a7e4476bf9a9a9178815477b/ast_atcc25922.pdf
https://www.phfscience.nz/media/srida5zx/2019hinfluenzaeinvasive.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Interpretation Logic
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Figure 2: Decision logic for interpreting Ertapenem MIC values based on CLSI M100 criteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Ertapenem | C22H25N307S | CID 150610 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12395692?utm_src=pdf-body-img
https://d1io3yog0oux5.cloudfront.net/_527d632ead0774dcea4c5f81e983ca09/iterumtx/db/395/2691/pdf/ECCMID+Post+Antibiotic+Effect+Final.pdf
https://www.nih.org.pk/wp-content/uploads/2021/02/CLSI-2020.pdf
https://www.aurosan-shop.de/media/files_public/9c8395e8a7e4476bf9a9a9178815477b/ast_atcc25922.pdf
https://www.megumed.de/wp-content/uploads/2024/02/v_14.0_Breakpoint_Tables.pdf
https://www.scribd.com/document/721905876/V-14-0-Breakpoint-Tables-1
https://www.megumed.de/wp-content/uploads/2024/02/v_14.0_Breakpoint_Tables.pdf
https://www.aurosan-shop.de/media/files_public/9c8395e8a7e4476bf9a9a9178815477b/ast_atcc25922.pdf
https://www.megumed.de/wp-content/uploads/2024/02/v_14.0_Breakpoint_Tables.pdf
https://www.scribd.com/document/721905876/V-14-0-Breakpoint-Tables-1
https://korld.nil.gov.pl/wp-content/uploads/2020/09/v_8.0_EUCAST_QC_tables_routine_and_extended_QC-ORYGINAL.pdf
https://www.benchchem.com/product/b12395692?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ertapenem
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

2. Ertapenem: Antimicrobial Activity, Susceptibility, Administration and Dosage, Clinical Uses
etc._Chemicalbook [chemicalbook.com]

. dlio3yogOoux5.cloudfront.net [d1lio3yogOoux5.cloudfront.net]
. korld.nil.gov.pl [korld.nil.gov.pl]

. aurosan-shop.de [aurosan-shop.de]

. Clsi.org [clsi.org]

. phfscience.nz [phfscience.nz]

. dlio3yogOoux5.cloudfront.net [d1lio3yogOoux5.cloudfront.net]

°
(] (0] ~ (@] ol ey w

. nih.org.pk [nih.org.pk]
¢ 10. megumed.de [megumed.de]
e 11. scribd.com [scribd.com]

¢ To cite this document: BenchChem. [Application Note: Determination of Minimum Inhibitory
Concentration (MIC) for Ertapenem]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395692#determining-minimum-inhibitory-
concentration-mic-for-ertapenem|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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